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Compound of Interest

Compound Name: 1-Phenylcyclobutanecarbonitrile

Cat. No.: B076354

Technical Guide: Physicochemical Properties of
1-Phenylcyclobutanecarbonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 1-
Phenylcyclobutanecarbonitrile, a valuable intermediate in pharmaceutical synthesis. The
data presented herein is compiled from verified sources to ensure accuracy and reliability for
research and development applications.

Quantitative Physical Properties

The boiling point and density of 1-Phenylcyclobutanecarbonitrile are critical parameters for
its handling, purification, and use in synthetic processes. The table below summarizes these
properties.

Physical Property Value Conditions
Boiling Point 85 °C at 0.3 mmHg[1]
Density 1.03 g/cm3 Standard conditions
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Experimental Protocols

The following sections detail generalized experimental methodologies for the determination of
the boiling point under reduced pressure and the density of liquid compounds like 1-
Phenylcyclobutanecarbonitrile.

Determination of Boiling Point at Reduced Pressure

Objective: To determine the boiling point of a liquid at a pressure below atmospheric pressure,
which is essential for compounds that decompose at their atmospheric boiling point or have
very high boiling points.

Methodology:

e Apparatus Setup: A distillation apparatus is assembled, including a round-bottom flask, a
condenser, a receiving flask, and a thermometer. The apparatus is connected to a vacuum
pump with a manometer to monitor the pressure.

o Sample Preparation: A small volume of 1-Phenylcyclobutanecarbonitrile is placed in the
round-bottom flask along with a boiling chip or a magnetic stirrer to ensure smooth boiling.

o Evacuation: The system is carefully evacuated to the desired pressure (e.g., 0.3 mmHg).
e Heating: The sample is gradually heated using a heating mantle.

o Observation: The temperature is recorded when the liquid begins to boil and a steady stream
of condensate is observed on the thermometer bulb and in the condenser. This temperature
is the boiling point at the recorded pressure.

o Data Recording: The observed boiling point and the corresponding pressure are recorded.

Determination of Density

Objective: To determine the mass per unit volume of a liquid.

Methodology:
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e Mass Measurement of Empty Pycnometer: A clean, dry pycnometer (a specific gravity bottle)
is weighed accurately on an analytical balance.

 Filling the Pycnometer: The pycnometer is filled with 1-Phenylcyclobutanecarbonitrile,
ensuring no air bubbles are trapped. The stopper is inserted, and any excess liquid is
carefully wiped from the outside.

o Mass Measurement of Filled Pycnometer: The filled pycnometer is weighed.

e Volume Determination: The pycnometer is emptied, cleaned, and filled with a reference liquid
of known density (e.g., deionized water) at a specific temperature. The mass is measured,
and the volume of the pycnometer is calculated.

o Calculation: The density of 1-Phenylcyclobutanecarbonitrile is calculated by dividing the
mass of the liquid (mass of filled pycnometer minus mass of empty pycnometer) by the
volume of the pycnometer.

Synthesis Workflow

The synthesis of 1-Phenylcyclobutanecarbonitrile is typically achieved through the alkylation
of phenylacetonitrile with 1,3-dibromopropane. A phase-transfer catalyst is often employed to
facilitate the reaction between the aqueous and organic phases. The following diagram
illustrates a typical experimental workflow for this synthesis.
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Caption: Experimental workflow for the synthesis of 1-Phenylcyclobutanecarbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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